molecular formula C5H7NO2S B8788480 2-Thiocyanatoethyl acetate CAS No. 20578-45-4

2-Thiocyanatoethyl acetate

Cat. No.: B8788480
CAS No.: 20578-45-4
M. Wt: 145.18 g/mol
InChI Key: XZMHKDXDUWRHNB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-Thiocyanatoethyl acetate is a useful research compound. Its molecular formula is C5H7NO2S and its molecular weight is 145.18 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

20578-45-4

Molecular Formula

C5H7NO2S

Molecular Weight

145.18 g/mol

IUPAC Name

2-thiocyanatoethyl acetate

InChI

InChI=1S/C5H7NO2S/c1-5(7)8-2-3-9-4-6/h2-3H2,1H3

InChI Key

XZMHKDXDUWRHNB-UHFFFAOYSA-N

Canonical SMILES

CC(=O)OCCSC#N

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 2-bromoethanol (7.0 g) and potassium thiocyanate (5.4 g) in methanol (40 ml) was refluxed for 7 hours. After precipitate was filtered off, the filtrate was evaporated under reduced pressure. The residue was suspended in chloroform/methanol (5/1). The precipitate was filtered off. The filtrate was evaporated under reduced pressure to give the thiocyanate (4.4 g). To a mixture of the thiocyanate in pyridine (4.8 ml)/dichloromethane (20 ml) was added acetic anhydride (5.3 ml) in dichloromethane (5 ml) at 5° C. The mixture was stirred at room temperature for 6 hours. The precipitate was filtered off. The filtrate was washed with water, dried over sodium sulfate and evaporated under reduced pressure to give 2-thiocyanatoethyl acetate (5.6 g).
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
4.8 mL
Type
solvent
Reaction Step One
Quantity
20 mL
Type
solvent
Reaction Step One
Quantity
5.3 mL
Type
reactant
Reaction Step Two
Quantity
5 mL
Type
solvent
Reaction Step Two

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